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Compound of Interest

Compound Name:
5,10-Dihydro-5,10-

dimethylphenazine

Cat. No.: B096816 Get Quote

Essential Safety and Handling Guide for 5,10-
Dihydro-5,10-dimethylphenazine
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 5,10-Dihydro-5,10-dimethylphenazine. Adherence to

these procedures is essential for ensuring personal safety and proper disposal.

Hazard Summary
5,10-Dihydro-5,10-dimethylphenazine is classified as a hazardous substance with the

following primary risks[1][2]:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled[1][2][3].

Skin Irritation: Causes skin irritation[1][2].

Eye Irritation: Causes serious eye irritation[1][2].

Respiratory Irritation: May cause respiratory irritation[1].

GHS Hazard Pictograms:
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Pictogram Hazard

! Warning

☠ Danger (Acute Toxicity)

Hazard Statements:

H301/311/331: Toxic if swallowed, in contact with skin, or if inhaled[1].

H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation[1].

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 5,10-Dihydro-5,10-
dimethylphenazine. This is a summary of recommended PPE; always consult your institution's

specific safety protocols.
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Body Part Required PPE

Respiratory

A NIOSH-approved air-purifying respirator

should be used, especially when engineering

controls like fume hoods are not sufficient to

maintain exposure below permissible limits[4].

Work in a well-ventilated area[2][3].

Eye and Face

Chemical splash goggles or safety glasses that

meet the ANSI Z.87.1 standard are required. A

face shield should be worn over safety glasses if

there is a risk of splashing or explosion.

Hand Protection

Chemical-resistant gloves are essential.

Disposable nitrile gloves offer good short-term

protection. For prolonged contact, consult the

glove manufacturer's resistance guide.

Protective Clothing

A lab coat, buttoned and properly fitted, is the

minimum requirement. For larger quantities or

increased risk of exposure, chemical-resistant

coveralls or an apron should be worn.

Footwear

Closed-toe and closed-heel shoes that cover the

entire foot are mandatory. Avoid porous

materials[4].

Operational and Disposal Plans
Follow these step-by-step procedures for the safe handling and disposal of 5,10-Dihydro-5,10-
dimethylphenazine.

Handling Protocol
Preparation:

Ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood[2].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.spectrumchemical.com/media/sds/TCI-D3392.pdf
https://www.tcichemicals.com/CA/en/p/D3392
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/product/b096816?utm_src=pdf-body
https://www.benchchem.com/product/b096816?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/TCI-D3392.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Have an emergency plan and access to a safety shower and eyewash station.

Handling the Chemical:

Avoid generating dust[2].

Do not eat, drink, or smoke in the handling area[2].

Wash hands thoroughly after handling the substance[2].

Keep the container tightly closed when not in use[2].

In Case of a Spill:

Evacuate and restrict access to the spill area.

Wearing appropriate PPE, carefully sweep the solid material into a sealed container for

disposal[2].

Avoid creating dust during cleanup[2].

Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal Plan
Waste Collection:

Collect all waste material, including contaminated PPE, in a clearly labeled, sealed, and

compatible container. Label the container as "HAZARDOUS WASTE" and list the

contents[5].

Disposal Method:

Dispose of the chemical waste in accordance with all local, regional, and national

regulations[2].

A common disposal method is to dissolve the material in a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber[2].
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Do not allow the product to enter drains, waterways, or the soil[2].

Workflow Diagrams
The following diagrams illustrate the key workflows for handling 5,10-Dihydro-5,10-
dimethylphenazine safely.
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Safe Handling Workflow for 5,10-Dihydro-5,10-dimethylphenazine
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Caption: Safe Handling Workflow Diagram.
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Emergency Response for Spills

Spill Occurs
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Caption: Spill Response Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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